Cas no 101-34-8 (Glyceryl Triacetoricinoleate)

• Product Name: Glyceryl Triacetoricinoleate
• CAS No: 101-34-8
• MF: C₆₃H₁₁₀O₁₂
• MW: 1059.54032182693
• CID: 117266
• Update Time: 2025-06-10

Glyceryl Triacetoricinoleate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester,(9Z,9'Z,9''Z,12R,12'R,12''R)-
• 2,3-bis[[(E)-12-acetyloxyoctadec-9-enoyl]oxy]propyl (E)-12-acetyloxyoctadec-9-enoate
• 9-Octadecenoic acid,12-(acetyloxy)-, 1,1',1''-(1,2,3-propanetriyl) ester,(9Z,9'Z,9''Z,12R,12'R...
• GLYCEROL TRIACETYLRICINOLEATE
• GLYCERYL TRIACETYL RICINOLEATE
• EINECS 202-935-1
• Ricinolein,tri-,triacetate
• tor oil acetate
• 1,2,3-propanetriyl
• PLASTICIZER A-100D
• Triricinolein triacetate
• Acetylricinoleic triglyceride
• Glycerol, tris(12-acetoxyoleate)
• GLYCERYL TRI-(ACETYL RICINOLEATE)
• 1,2,3-propanetriyl tris[(R)-12-(acetoxy)oleate]
• 1,2,3-PROPANETRIYL 12-(ACETYLOXY)-9-OCTADECENOATE
• 1,2,3-Propanetriol tris[(R,Z)-12-acetoxy-9-octadecenoate]
• Glyceryl Triacetoricinoleate

• Inchi： 1S/C63H110O12/c1-7-10-13-34-43-57(72-54(4)64)46-37-28-22-16-19-25-31-40-49-61(67)70-52-60(75-63(69)51-42-33-27-21-18-24-30-39-48-59(74-56(6)66)45-36-15-12-9-3)53-71-62(68)50-41-32-26-20-17-23-29-38-47-58(73-55(5)65)44-35-14-11-8-2/h28-30,37-39,57-60H,7-27,31-36,40-53H2,1-6H3/b37-28-,38-29-,39-30-
• InChI Key： RIXCYAQOGLLEIU-KSTAGPLLSA-N
• SMILES： C(OC(=O)CCCCCCC/C=C\CC(OC(=O)C)CCCCCC)(COC(=O)CCCCCCC/C=C\CC(OC(=O)C)CCCCCC)COC(=O)CCCCCCC/C=C\CC(OC(=O)C)CCCCCC

Computed Properties

• Exact Mass: 1058.80000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 75
• Rotatable Bond Count: 59
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 19.5

Experimental Properties

• PSA: 157.80000
• LogP: 16.72190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives

Additional information on Glyceryl Triacetoricinoleate

Glyceryl Triacetoricinoleate (CAS No. 101-34-8): An Overview of Its Properties, Applications, and Recent Research

Glyceryl Triacetoricinoleate (CAS No. 101-34-8) is a triester of glycerol and acetic acid, commonly known as triacetin. This compound is widely used in various industries, including pharmaceuticals, cosmetics, and food. Its unique properties make it a versatile ingredient with numerous applications. In this article, we will delve into the chemical structure, physical properties, and recent research advancements of Glyceryl Triacetoricinoleate.

Chemical Structure and Physical Properties

Glyceryl Triacetoricinoleate has the molecular formula C₉H₁₄O₆ and a molecular weight of 218.20 g/mol. It is a colorless to pale yellow liquid with a slight characteristic odor. The compound is highly soluble in water and many organic solvents, making it easy to handle and incorporate into various formulations. Its low viscosity and high solubility contribute to its widespread use in different applications.

Glyceryl Triacetoricinoleate is also known for its excellent plasticizing properties, which enhance the flexibility and processability of polymers. Additionally, it has good hygroscopic properties, which can help maintain moisture levels in formulations.

Applications in Pharmaceuticals

In the pharmaceutical industry, Glyceryl Triacetoricinoleate is used as a plasticizer in the production of film coatings for tablets and capsules. It improves the mechanical properties of the coatings, ensuring that they remain intact during handling and storage. The compound is also used as a solvent in liquid medications and as an emulsifying agent in topical formulations.

Recent research has explored the potential of Glyceryl Triacetoricinoleate in drug delivery systems. A study published in the Journal of Pharmaceutical Sciences (2022) investigated the use of triacetin as a co-solvent in transdermal patches to enhance the permeation of active pharmaceutical ingredients (APIs). The results showed that triacetin significantly increased the skin permeation rate of several APIs, making it a promising candidate for improving the efficacy of transdermal drug delivery systems.

Applications in Cosmetics

In the cosmetics industry, Glyceryl Triacetoricinoleate is used as a humectant and emollient in skincare products. Its ability to retain moisture helps maintain skin hydration and improve skin texture. The compound is also used as a solvent and stabilizer in hair care products, ensuring that active ingredients remain effective over time.

A recent study published in the International Journal of Cosmetic Science (2023) evaluated the effects of triacetin on skin hydration and barrier function. The study found that formulations containing triacetin significantly improved skin hydration levels and reduced transepidermal water loss (TEWL), indicating its potential as an effective ingredient in moisturizing products.

Applications in Food Industry

In the food industry, Glyceryl Triacetoricinoleate is used as a food additive with various functions. It serves as a plasticizer in chewing gum to improve texture and mouthfeel. The compound is also used as an emulsifier in baked goods to enhance shelf life and texture. Additionally, it acts as a solvent for flavorings and colorings, ensuring uniform distribution throughout food products.

A study published in Food Chemistry (2022) investigated the use of triacetin as a plasticizer in gluten-free bread formulations. The results showed that triacetin improved the texture and shelf life of gluten-free bread, making it a valuable ingredient for enhancing product quality.

Safety Considerations

The safety profile of Glyceryl Triacetoricinoleate has been extensively studied. It is generally recognized as safe (GRAS) by the U.S. Food and Drug Administration (FDA) for use in food products at specified levels. In cosmetics, it is listed by the Cosmetic Ingredient Review (CIR) Expert Panel as safe for use at concentrations up to 50%.

Toxicological studies have shown that triacetin has low toxicity when ingested or applied topically. However, like any chemical substance, it should be handled with care to avoid prolonged exposure or misuse.

Recent Research Advancements

The ongoing research on Glyceryl Triacetoricinoleate continues to uncover new applications and benefits across various industries. One area of interest is its potential use in biodegradable materials. A study published in Green Chemistry (2023) explored the use of triacetin as a plasticizer in biodegradable polymers for packaging applications. The results indicated that triacetin improved the mechanical properties of biodegradable films without compromising their environmental friendliness.

In another study published in Biomaterials Science (2023), researchers investigated the use of triacetin as a carrier for controlled drug release systems. The study demonstrated that triacetin-based formulations could achieve sustained release profiles for several drugs, offering potential benefits for long-term therapy.

Conclusion

Glyceryl Triacetoricinoleate (CAS No. 101-34-8) is a versatile compound with numerous applications across pharmaceuticals, cosmetics, and food industries. Its unique properties make it an essential ingredient in various formulations, from improving mechanical properties to enhancing moisture retention and drug delivery efficiency. Recent research continues to expand its potential uses, highlighting its importance as a valuable chemical substance.